molecular formula C19H18BrN B8480522 4-Bromo-8-mesityl-2-methylquinoline

4-Bromo-8-mesityl-2-methylquinoline

Cat. No. B8480522
M. Wt: 340.3 g/mol
InChI Key: RFPDNKIRDJUFPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-8-mesityl-2-methylquinoline is a useful research compound. Its molecular formula is C19H18BrN and its molecular weight is 340.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Bromo-8-mesityl-2-methylquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Bromo-8-mesityl-2-methylquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Bromo-8-mesityl-2-methylquinoline

Molecular Formula

C19H18BrN

Molecular Weight

340.3 g/mol

IUPAC Name

4-bromo-2-methyl-8-(2,4,6-trimethylphenyl)quinoline

InChI

InChI=1S/C19H18BrN/c1-11-8-12(2)18(13(3)9-11)16-7-5-6-15-17(20)10-14(4)21-19(15)16/h5-10H,1-4H3

InChI Key

RFPDNKIRDJUFPF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)C)C2=CC=CC3=C(C=C(N=C32)C)Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of trifluoro-methanesulfonic acid 2-methyl-8-(2,4,6-trimethyl-phenyl)-quinolin-4-yl ester (426 mg, 1 mmol) and potassium bromide (KBr) (809 mg, 1.1 mmol) in a mixture of 1 ml of dry DMSO and 3 ml of dry THF was heated in 120° C. oil bath for 3 hours. The mixture was quenched with water, extracted with ethyl acetate. The organic layer was dried and concentrated to give 358 mg of the title compound as an off-white solid. 1H NMR (CDCl3) δ 8.16 (m,1H), 7.59 (m,1H), 7.56(s,1H), 7.48(m,1H), 6.97(s,1H), 2.53(s,3H), 2.37(s,3H), 1.87(,6H) ppm.
Name
trifluoro-methanesulfonic acid 2-methyl-8-(2,4,6-trimethyl-phenyl)-quinolin-4-yl ester
Quantity
426 mg
Type
reactant
Reaction Step One
Quantity
809 mg
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step Two
Name
Quantity
3 mL
Type
solvent
Reaction Step Two

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